Cas no 37239-47-7 (Wilforgine)

Wilforgine is Tripterygium wilfordii hook Bioactive sesquiterpene alkaloids in F Wilforgine can induce the microstructural and ultrastructural changes of the isolated filamentous larval muscles, and its action site is considered to be the calcium receptor or channel in the muscle system

Wilforgine structure

Product Name:Wilforgine

CAS No:37239-47-7

Molecular Formula:C₄₁H₄₇NO₁₉

Molecular Weight:857.8072

CID:308043

PubChem ID:122198188

Wilforgine Properties

Names and Identifiers

- Wilforgine
- 8α-acetoxy-O2-(furan-3-carbonyl)-O2-deacetyl-8-deoxo-evonimine
- AC1L3XRV
- (8alpha)-8-(Acetyloxy)-O2-deacetyl-8-deoxo-O2-(3-furanylcarbonyl)- evonimine Wilforgin
- 3-Furancarboxylic acid (8R,9R,10R,11S,12R,13R,14R,15S,18S,21S,22S,23R)-10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-7,8,9,10,12,13,14,15,17,18,19,20-dodecahydro-21-hydroxy-8,18,21-trimethyl-5,17-dioxo-8,11-epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridin-14-yl ester
- Wilforgin
- (8alpha)-8-(Acetyloxy)-O2-deacetyl-8-deoxo-O2-(3-furanylcarbonyl)evonimine
- CID 122198188
- YI1TYV074E
- Evonimine, 8-(acetyloxy)-O(sup 2)-deacetyl-8-deoxo-O(sup 2)-(3-furanylcarbonyl)-, (8-alpha)-
- [tetraacetoxy-(acetoxymethyl)-hydroxy-trimethyl-dioxo-[?]yl] furan-3-carboxyla
- [tetraacetoxy-(acetoxymethyl)-hydroxy-trimethyl-dioxo-[?]yl] furan-3-carboxylate
- [(1S,3R,18S,19R,20R,21R,22S,23R,24R,25R)-20,22,23,25-tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] furan-3-carboxylate
- BRN 0078231
- DTXSID501019950
- 37239-47-7
- UNII-YI1TYV074E
- 1ST40322
- AKOS032948278
- CHEBI:132334
- A874139
- EVONIMINE, 8-(ACETYLOXY)-O2-DEACETYL-8-DEOXO-O2-(3-FURANYLCARBONYL)-, (8.ALPHA.)-
- ((1S,3R,15S,18S,19R,20R,21R,22S,23R,24R,25R,26S))-20,22,23,25-tetrakis(acetyloxy)-21-[(acetyloxy)methyl]-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0(1,21).0(3,24).0(7,12)]hexacosa-7,9,11-trien-19-yl furan-3-carboxylate
- 3-FURANCARBOXYLIC ACID, (8R,9R,10R,11S,12R,13R,14R,15S,18S,21S,22S,23R)-10,13,22,23-TETRAKIS(ACETYLOXY)-12-((ACETYLOXY)METHYL)-7,8,9,10,12,13,14,15,17,18,19,20-DODECAHYDRO-21-HYDROXY-8,18,21-TRIMETHYL-5,17-DIOXO-8,11-EPOXY-9,12-ETHANO-11,15-METHANO-5H,11H-(1,9)DIOXACYCLOOCTADECINO(4,3-B)PYRIDIN-14-YL ESTER
- 4-27-00-06847 (Beilstein Handbook Reference)
- CS-0016360
- [20,22,23,25-Tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] furan-3-carboxylate
- HY-N1072
- MS-31586
- NS00067886
- (1S,3R,18S,19R,20R,21R,22S,23R,24R,25R)-20,22,23,25-tetrakis(acetyloxy)-21-[(acetyloxy)methyl]-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0(1),(2)(1).0(3),(2)?.0?,(1)(2)]hexacosa-7,9,11-trien-19-yl furan-3-carboxylate
- DA-68699
- +Expand
- InChIKey： QFIYSPKZWOALMZ-YHQLYFKISA-N
- Inchi： 1S/C41H47NO19/c1-19-11-12-27-26(10-9-14-42-27)37(50)54-17-38(7)28-29(55-21(3)44)33(57-23(5)46)40(18-53-20(2)43)34(58-24(6)47)30(59-36(49)25-13-15-52-16-25)32(60-35(19)48)39(8,51)41(40,61-38)31(28)56-22(4)45/h9-10,13-16,19,28-34,51H,11-12,17-18H2,1-8H3/t19?,28-,29-,30+,31-,32+,33-,34+,38+,39?,40-,41+/m1/s1
- SMILES： O1[C@@]2(C([H])([H])[H])C([H])([H])OC(C3C([H])=C([H])C([H])=NC=3C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C(=O)O[C@@]3([H])[C@@]([H])([C@@]([H])([C@@]4(C([H])([H])OC(C([H])([H])[H])=O)[C@@]([H])([C@@]([H])([C@]2([H])[C@]([H])([C@@]14C3(C([H])([H])[H])O[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C1=C([H])OC([H])=C1[H])=O)=O
- BRN： 0078231

Computed Properties

Exact Mass: 857.274228g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 20
Rotatable Bond Count: 14
Monoisotopic Mass: 857.274228g/mol
Monoisotopic Mass: 857.274228g/mol
Topological Polar Surface Area: 266Å²
Heavy Atom Count: 61
Complexity: 1790
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 12
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 857.8

Experimental Properties

LogP: 1.74950
PSA: 265.89000
Boiling Point: 859.9±65.0 °C at 760 mmHg
Melting Point: 211 ºC
Flash Point: 473.8±34.3 °C
Color/Form: Powder
Density: 1.43

Wilforgine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CI2M-1mg	WILFORGINE	37239-47-7	≥98%	1mg	$99.00	2024-05-04
A2B Chem LLC	AF82494-1mg	WILFORGINE	37239-47-7	≥98%	1mg	$51.00	2024-04-20
Aaron	AR00CIAY-1mg	WILFORGINE	37239-47-7	98%	1mg	$169.00
ChemScence	CS-0016360-5mg	Wilforgine	37239-47-7	99.67%	5mg	$269.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP3399-20mg	Wilforgine	37239-47-7	98%	20mg	$170	2023-09-20
DC Chemicals	DCL-054-20 mg	Wilforgine	37239-47-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1257595-5mg	WILFORGINE	37239-47-7	99%	5mg	$435	2024-06-06
MedChemExpress	HY-N1072-5mg	Wilforgine	37239-47-7	99.67%	5mg	￥2690	2024-04-18
PhytoLab	84268-50mg	Wilforgine	37239-47-7	≥ 98.0 %	50mg	€1066.5
S e l l e c k ZHONG GUO	S0973-1mg	Wilforgine	37239-47-7		1mg	¥1470.67	2023-09-15

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Wilforgine Related Literature

1. Combining multidimensional chromatography-mass spectrometry and feature-based molecular networking methods for the systematic characterization of compounds in the supercritical fluid extract of Tripterygium wilfordii Hook F

Boquan Qu,Yanfang Liu,Aijin Shen,Zhimou Guo,Long Yu,Dian Liu,Feifei Huang,Ting Peng,Xinmiao Liang Analyst 2023 148 61
2. Enantioselective synthesis and absolute configuration determination of hydroxywilfordic acid in sesquiterpene pyridine alkaloids

Yue Yuan,Jong-Wha Jung,Seung-Yong Seo Org. Biomol. Chem. 2019 17 44
3. The application of capillary electrophoretic on-line preconcentration in alkaloid analysis

X. Hou,X. Zhang,Y. Lu Anal. Methods 2017 9 10
4. Enantioselective synthesis and absolute configuration determination of hydroxywilfordic acid in sesquiterpene pyridine alkaloids

Yue Yuan,Jong-Wha Jung,Seung-Yong Seo Org. Biomol. Chem. 2019 17 44

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